2,5-Dibromo-4-nitropyridine
Overview
Description
“2,5-Dibromo-4-nitropyridine” is a chemical compound with the CAS Number: 221241-31-2 . It has a molecular weight of 281.89 and a linear formula of C5H2Br2N2O2 . It is a solid substance .
Synthesis Analysis
The synthesis of nitropyridines involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent, which gives the N-nitropyridinium ion . When this ion is reacted with SO2/HSO3– in water, 3-nitropyridine is obtained . This method gives good yields for 4-substituted and moderate yields for 3-substituted pyridines .
Molecular Structure Analysis
The molecular structure of “2,5-Dibromo-4-nitropyridine” is represented by the linear formula C5H2Br2N2O2 . The InChI code for this compound is 1S/C5H2Br2N2O2/c6-4-1-3 (9 (10)11)2-5 (7)8-4/h1-2H .
Chemical Reactions Analysis
The reaction mechanism of nitropyridines is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift . From 4-aminopyridine, imidazo[4,5-c]pyridines have been synthesized .
Physical And Chemical Properties Analysis
“2,5-Dibromo-4-nitropyridine” is a solid substance . It is stored in an inert atmosphere at a temperature between 2-8°C .
Scientific Research Applications
2,5-Dibromo-4-nitropyridine: A Comprehensive Analysis of Scientific Research Applications:
Organic Synthesis Intermediates
2,5-Dibromo-4-nitropyridine serves as an intermediate in organic synthesis. It is utilized in the preparation of various biaryl compounds through Suzuki-Miyaura coupling reactions. This process is essential for creating complex organic molecules used in pharmaceuticals and materials science .
Pharmaceutical Research
In pharmaceutical research, this compound is used as an intermediate for developing new drugs. Its derivatives are explored for potential therapeutic applications, including kinase inhibitors and antihypertensive agents .
Electrochemical Studies
The electrochemical behavior of nitro compounds is a significant area of study. 2,5-Dibromo-4-nitropyridine has been investigated for its reduction mechanism in aqueous media, providing insights into the electrochemical properties of nitroaromatic compounds.
Synthesis of Pyridyl Analogs
This compound is also employed in synthesizing 2-pyridyl analogs, which are valuable in various chemical reactions and potential applications in creating new molecules with specific properties .
Laboratory Research and Development
Due to its reactivity and structural features, 2,5-Dibromo-4-nitropyridine is commonly used in laboratory R&D processes. Researchers utilize it to develop new synthetic methodologies and explore its reactivity with different chemical agents .
Dye Production
The compound finds use in the synthesis of dyes. Its bromo and nitro groups make it a versatile precursor for creating a wide range of dye molecules with different color properties .
Safety and Hazards
The safety information for “2,5-Dibromo-4-nitropyridine” includes several hazard statements: H302-H315-H320-H335 . This indicates that the compound may be harmful if swallowed (H302), causes skin irritation (H315), causes eye irritation (H320), and may cause respiratory irritation (H335) . The precautionary statements include P261-P280-P301+P312-P302+P352-P305+P351+P338 , which provide guidance on prevention, response, storage, and disposal .
Mechanism of Action
Target of Action
2,5-Dibromo-4-nitropyridine is a tri-substituted pyridine derivative . It is used in the preparation of various bioactive molecules and organic synthesis reagents . .
Biochemical Pathways
It is known that nitropyridines can be used to synthesize a variety of bioactive molecules, suggesting that they may interact with multiple biochemical pathways .
Result of Action
It is known to be used in the synthesis of bioactive molecules, suggesting that it may have a variety of effects depending on the specific molecules it is used to synthesize .
properties
IUPAC Name |
2,5-dibromo-4-nitropyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Br2N2O2/c6-3-2-8-5(7)1-4(3)9(10)11/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQNCRXJHMWJGQK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CN=C1Br)Br)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Br2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80855954 |
Source
|
| Record name | 2,5-Dibromo-4-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80855954 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.89 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
221241-31-2 |
Source
|
| Record name | 2,5-Dibromo-4-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80855954 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,5-Dibromo-4-nitropyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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